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Compound of Interest

Compound Name: Fmoc-Lys (biotin-PEG4)-OH

Cat. No.: B607492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Fmoc-

Lys(biotin-PEG4)-OH (CAS No. 1334172-64-3), a key reagent in peptide synthesis and the

development of PROTACs (PROteolysis TArgeting Chimeras). Adherence to these guidelines is

crucial for ensuring laboratory safety and maintaining the integrity of this specialized chemical.

Chemical Identification and Properties
Fmoc-Lys(biotin-PEG4)-OH is an amino acid derivative where the alpha-amino group of lysine

is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, and the epsilon-amino group is

modified with a biotin molecule linked via a polyethylene glycol (PEG4) spacer. This structure

allows for its direct incorporation into peptide chains during solid-phase peptide synthesis

(SPPS). The biotin moiety serves as a powerful affinity tag for detection, purification, and pull-

down assays, while the PEG4 spacer enhances solubility and reduces steric hindrance.

Table 1: Physicochemical Properties
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Property Value

CAS Number 1334172-64-3

Molecular Formula C₄₂H₅₉N₅O₁₁S[1][2][3]

Molecular Weight 842.01 g/mol [3]

Appearance Typically a solid at room temperature[2]

Purity ≥95%[4]

Hazard Identification and GHS Classification
While a specific Safety Data Sheet (SDS) for Fmoc-Lys(biotin-PEG4)-OH is not readily

available, data from suppliers and analogous compounds indicate the following potential

hazards.

GHS Hazard Statements:[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

GHS Pictogram:

alt text

Signal Word: Warning[3]

Precautionary Statements:[3]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P501: Dispose of contents/container to an approved waste disposal plant.

Safe Handling and Storage
Proper handling and storage are paramount to ensure the stability of the compound and the

safety of laboratory personnel.

Table 2: Handling and Storage Guidelines
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Guideline Recommendation

Storage Temperature
Store at –20°C in a sealed, desiccated

container.[1][4]

Handling Conditions
Use under dry conditions.[4] Avoid repeated

freeze-thaw cycles.[4]

Personal Protective Equipment (PPE)

Safety glasses with side-shields, chemical-

resistant gloves (e.g., nitrile), and a laboratory

coat should be worn.

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of

any dust or aerosols.

Hygiene Practices

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

First Aid Measures
In the event of exposure, follow these first aid procedures. The following are general

recommendations based on the potential hazards.

Table 3: First Aid Procedures
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Exposure Route First Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Experimental Protocol: Incorporation into a Peptide
via SPPS
Fmoc-Lys(biotin-PEG4)-OH is primarily used in solid-phase peptide synthesis (SPPS). The

following is a generalized protocol for its incorporation.

Materials:

Fmoc-protected amino acid resin

Fmoc-Lys(biotin-PEG4)-OH

Coupling reagents (e.g., HBTU, HATU, or HCTU)

Base (e.g., N,N-Diisopropylethylamine - DIPEA)
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Solvent (e.g., N,N-Dimethylformamide - DMF, N-Methyl-2-pyrrolidone - NMP, or

Dichloromethane - DCM)

Deprotection solution (e.g., 20% piperidine in DMF)

Methodology:

Resin Swelling: Swell the Fmoc-protected amino acid resin in a suitable solvent (e.g., DMF

or DCM) for 30-60 minutes.

Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound amino acid by

treating it with 20% piperidine in DMF. This is typically done in two steps: a brief initial

treatment (1-2 minutes) followed by a longer treatment (15-20 minutes).

Washing: Thoroughly wash the resin with DMF to remove the deprotection solution and by-

products.

Coupling:

Dissolve Fmoc-Lys(biotin-PEG4)-OH, coupling reagent (e.g., HBTU), and a base (e.g.,

DIPEA) in a minimal amount of a suitable solvent like DMF. Note: Fmoc-Lys(Biotin)-OH

has shown better solubility in NMP than DMF; heating to 40°C may be required for a 0.1 M

solution in NMP. A mixture of DCM and NMP (2:1 v/v) has also been used.

Add the activation mixture to the deprotected resin.

Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle

agitation.

Washing: Wash the resin thoroughly with DMF to remove any unreacted reagents.

Capping (Optional): To block any unreacted amino groups, a capping step with acetic

anhydride and a base can be performed.

Cycle Repetition: Repeat the deprotection, washing, and coupling steps for the subsequent

amino acids in the peptide sequence.
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Final Deprotection and Cleavage: Once the peptide synthesis is complete, the final Fmoc

group is removed, and the peptide is cleaved from the resin and side-chain protecting groups

are removed using a cleavage cocktail (e.g., a mixture of trifluoroacetic acid, water, and

scavengers).

Experimental Workflow Diagram
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Caption: Solid-Phase Peptide Synthesis (SPPS) workflow for incorporating Fmoc-Lys(biotin-

PEG4)-OH.

Disposal Considerations
Dispose of Fmoc-Lys(biotin-PEG4)-OH and any contaminated materials in accordance with

local, state, and federal regulations. It is recommended to consult with your institution's

environmental health and safety office for specific guidance on chemical waste disposal.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). The information provided is based on available data for the specified

compound and its analogs. All laboratory personnel should be adequately trained in the safe

handling of chemicals and should consult the most up-to-date safety information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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